Cas no 1219981-52-8 (3-{[4-(Benzyloxy)phenoxy]methyl}pyrrolidine hydrochloride)

• Product Name: 3-{[4-(Benzyloxy)phenoxy]methyl}pyrrolidine hydrochloride
• CAS No: 1219981-52-8
• MF: C₁₈H₂₂ClNO₂
• MW: 319.82578420639
• CID: 4687577
• Update Time: 2025-11-01

3-{[4-(Benzyloxy)phenoxy]methyl}pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[4-(Benzyloxy)phenoxy]methyl}pyrrolidine hydrochloride
• 3-{[4-(Benzyloxy)phenoxy]methyl}pyrrolidinehydrochloride
• 3-((4-(Benzyloxy)phenoxy)methyl)pyrrolidine hydrochloride
• 3-[4-(benzyloxy)phenoxymethyl]pyrrolidine hydrochloride

• Inchi： 1S/C18H21NO2.ClH/c1-2-4-15(5-3-1)13-20-17-6-8-18(9-7-17)21-14-16-10-11-19-12-16;/h1-9,16,19H,10-14H2;1H
• InChI Key： JNZNEIHBHCKCGO-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)OCC1C=CC=CC=1)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 283
• Topological Polar Surface Area: 30.5

Additional information on 3-{[4-(Benzyloxy)phenoxy]methyl}pyrrolidine hydrochloride

Comprehensive Overview of 3-{[4-(Benzyloxy)phenoxy]methyl}pyrrolidine hydrochloride (CAS No. 1219981-52-8)

3-{[4-(Benzyloxy)phenoxy]methyl}pyrrolidine hydrochloride (CAS No. 1219981-52-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and therapeutic interventions. The benzyloxy and pyrrolidine moieties in its structure contribute to its versatility, making it a subject of interest in modern medicinal chemistry.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in compounds like 3-{[4-(Benzyloxy)phenoxy]methyl}pyrrolidine hydrochloride due to their potential to modulate specific biological pathways. This aligns with the growing trend of personalized medicine, where tailored treatments are developed based on individual genetic and molecular profiles.

The compound's CAS No. 1219981-52-8 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific inquiries. Its hydrochloride salt form enhances solubility, a critical factor in drug formulation and bioavailability. This property is particularly valuable in the development of oral therapeutics, a hot topic in pharmaceutical research as patients increasingly prefer non-invasive treatment options.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. The pyrrolidine ring is a common feature in many CNS-active drugs, prompting investigations into its efficacy for conditions like neurodegenerative diseases. With the global rise in neurological disorders, such research is highly prioritized, making 3-{[4-(Benzyloxy)phenoxy]methyl}pyrrolidine hydrochloride a compound of strategic importance.

From a synthetic chemistry perspective, the compound's structure offers opportunities for structure-activity relationship (SAR) studies. Researchers can modify its benzyloxy or phenoxy groups to optimize activity or reduce side effects. This approach is central to modern drug discovery, where high-throughput screening and computational modeling are used to identify promising candidates efficiently.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. Sustainable synthesis methods for 3-{[4-(Benzyloxy)phenoxy]methyl}pyrrolidine hydrochloride are being explored to minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly pharmaceuticals, a topic gaining traction among environmentally conscious consumers and regulators alike.

In summary, 3-{[4-(Benzyloxy)phenoxy]methyl}pyrrolidine hydrochloride (CAS No. 1219981-52-8) represents a multifaceted compound with significant potential in drug discovery and development. Its relevance to personalized medicine, CNS disorders, and sustainable chemistry positions it as a key player in addressing some of today's most pressing healthcare challenges. As research progresses, this compound is likely to remain at the forefront of scientific and medical advancements.